Cas no 67579-92-4 (Benzoyl chloride, 3-methoxy-4-nitro-)

• Product Name: Benzoyl chloride, 3-methoxy-4-nitro-
• CAS No: 67579-92-4
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 394592
• PubChem ID: 11127655
• Update Time: 2025-07-29

Benzoyl chloride, 3-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-methoxy-4-nitro-
• 3-Methoxy-4-nitrobenzoyl chloride
• 3-methoxy-4-nitrobenzoic acid chloride
• 3-methoxy-4-nitro-benzoyl chloride
• 3-Methoxy-4-nitro-benzoylchlorid
• 4-nitro-3-methoxy-benzoylchloride
• Benzoyl chloride,3-methoxy-4-nitro
• DTXSID80456208
• 3-methoxy -4-nitro-benzoyl chloride
• CCPUOOUROHGAOD-UHFFFAOYSA-N
• 67579-92-4
• SCHEMBL22698

• Inchi： 1S/C8H6ClNO4/c1-14-7-4-5(8(9)11)2-3-6(7)10(12)13/h2-4H,1H3
• InChI Key： CCPUOOUROHGAOD-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 214.99900
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 2.50560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers